Cas no 2171517-76-1 (3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclobutylpropanoic acid)

• Product Name: 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclobutylpropanoic acid
• CAS No: 2171517-76-1
• MF: C₃₃H₃₆N₂O₆
• MW: 556.648749351501
• CID: 5961717
• PubChem ID: 165960994
• Update Time: 2025-05-20

3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclobutylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclobutylpropanoic acid
• EN300-1579256
• 3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-cyclobutylpropanoic acid
• 2171517-76-1

• Inchi： 1S/C33H36N2O6/c1-21(40-19-22-10-3-2-4-11-22)31(32(38)34-29(18-30(36)37)23-12-9-13-23)35-33(39)41-20-28-26-16-7-5-14-24(26)25-15-6-8-17-27(25)28/h2-8,10-11,14-17,21,23,28-29,31H,9,12-13,18-20H2,1H3,(H,34,38)(H,35,39)(H,36,37)
• InChI Key： ZRYVUUKDKUFSKC-UHFFFAOYSA-N
• SMILES： OC(CC(C1CCC1)NC(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 556.25733687g/mol
• Monoisotopic Mass: 556.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclobutylpropanoic acid

3-3-(Benzyloxy)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclobutylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171517-76-1, known as 3-3-(Benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclobutylpropanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and a cyclobutyl ring. These structural features contribute to its unique chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as multicomponent reactions and click chemistry. The incorporation of the Fmoc group, a well-known protecting group in peptide synthesis, highlights its potential application in drug delivery systems and bioconjugation technologies. Moreover, the presence of the cyclobutyl ring introduces strain into the molecule, which can be exploited for designing novel materials with enhanced mechanical properties.

One of the most promising applications of this compound lies in its use as a building block for advanced polymers. Researchers have demonstrated that the benzyloxy group can serve as a reactive site for polymerization reactions, leading to the formation of high-performance polymers with tailored properties. Additionally, the Fmoc moiety has been shown to enhance the biocompatibility of materials, making this compound a valuable asset in the development of biomedical devices and implants.

Another area where this compound has garnered significant attention is in catalysis. The strained cyclobutyl ring can act as a chiral auxiliary, facilitating enantioselective reactions in asymmetric catalysis. Recent studies have revealed that this compound can be employed as a ligand in transition metal-catalyzed reactions, enabling the synthesis of complex organic molecules with high enantioselectivity.

In terms of spectroscopic analysis, this compound exhibits distinctive absorption bands in both UV-vis and NMR spectra due to its conjugated system and stereochemical arrangement. These spectral characteristics make it an ideal candidate for use in sensing applications, where molecular recognition and signal transduction are critical.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the Fmoc group significantly influences the electron distribution within the molecule, enhancing its reactivity towards nucleophilic attacks. This understanding has paved the way for innovative strategies in organic synthesis.

In conclusion, 3-3-(Benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclobutylpropanoic acid represents a remarkable example of modern chemical innovation. Its unique structure and functional groups endow it with a wide range of applications across diverse scientific disciplines. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing both academic and industrial endeavors.